molecular formula C15H21ClN2O B5131780 2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide

2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide

Cat. No. B5131780
M. Wt: 280.79 g/mol
InChI Key: MSMIOOUWFTYHBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide, commonly known as Etizolam, is a thienodiazepine drug that is used for its anxiolytic, sedative, and hypnotic properties. It is a benzodiazepine analog that has been widely researched for its potential therapeutic applications in the treatment of anxiety disorders, insomnia, and other related conditions. In

Scientific Research Applications

Etizolam has been researched for its potential therapeutic applications in the treatment of anxiety disorders, insomnia, and other related conditions. It has been found to be effective in reducing anxiety and promoting sleep in clinical trials. Etizolam has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and seizures. Additionally, it has been researched for its potential use in the treatment of depression and other mood disorders.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, which leads to an increase in chloride ion influx and hyperpolarization of the neuron. This results in a reduction in neuronal excitability and a decrease in anxiety and other related symptoms.
Biochemical and Physiological Effects:
Etizolam has been found to have a range of biochemical and physiological effects. It has been shown to reduce anxiety, promote sleep, and induce muscle relaxation. It has also been found to have anticonvulsant and muscle relaxant properties. Additionally, it has been found to have a low potential for abuse and dependence, making it a safer alternative to benzodiazepines.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for lab experiments. It has a high potency and a fast onset of action, which makes it ideal for studying the effects of GABA-A receptor modulation. It also has a low potential for toxicity and side effects, which makes it a safer alternative to other drugs. However, it has some limitations for lab experiments, such as its short half-life and rapid metabolism, which can make it difficult to maintain a consistent level of drug exposure.

Future Directions

There are several future directions for research on Etizolam. One area of research is the development of new analogs with improved therapeutic properties. Another area of research is the investigation of the long-term effects of Etizolam use, including its potential for tolerance and dependence. Additionally, research is needed to explore the potential use of Etizolam in the treatment of other conditions, such as depression and other mood disorders. Finally, research is needed to better understand the mechanism of action of Etizolam and its effects on the central nervous system.

Synthesis Methods

Etizolam can be synthesized by reacting 2-chlorobenzonitrile with ethylmagnesium bromide to form 2-chlorophenylacetonitrile, which is then reacted with piperidine and acetic anhydride to form 2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide. The synthesis method of Etizolam has been extensively studied and optimized to improve the yield and purity of the product.

properties

IUPAC Name

2-(2-chlorophenyl)-N-(1-ethylpiperidin-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21ClN2O/c1-2-18-9-7-13(8-10-18)17-15(19)11-12-5-3-4-6-14(12)16/h3-6,13H,2,7-11H2,1H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MSMIOOUWFTYHBS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCC(CC1)NC(=O)CC2=CC=CC=C2Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.79 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.